Cas no 941890-51-3 (1-methyl 4-2-(piperidin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate)

• Product Name: 1-methyl 4-2-(piperidin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate
• CAS No: 941890-51-3
• MF: C₂₁H₂₀N₂O₄S
• MW: 396.459504127502
• CID: 5499870
• Update Time: 2025-05-23

1-methyl 4-2-(piperidin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1-O-methyl 4-O-(2-piperidin-1-yl-1,3-benzothiazol-6-yl) benzene-1,4-dicarboxylate
• 1-methyl 4-2-(piperidin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate

• Inchi： 1S/C21H20N2O4S/c1-26-19(24)14-5-7-15(8-6-14)20(25)27-16-9-10-17-18(13-16)28-21(22-17)23-11-3-2-4-12-23/h5-10,13H,2-4,11-12H2,1H3
• InChI Key： WTBZBYHZCJMOMA-UHFFFAOYSA-N
• SMILES： S1C2C([H])=C(C([H])=C([H])C=2N=C1N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])OC(C1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C([H])C=1[H])=O

Additional information on 1-methyl 4-2-(piperidin-1-yl)-1,3-benzothiazol-6-yl benzene-1,4-dicarboxylate

Chemical Overview of 1-Methyl 4-(2-(Piperidin-1-Yl)-1,3-Benzothiazol-6-Yl)Benzene-1,4-Dicarboxylate (CAS No. 941890-51-3)

The compound 1-methyl 4-(2-(piperidin-1-yl)-1,3-benzothiazol-6-yl)benzene-1,4-dicarboxylate (CAS No. 941890-51-3) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The CAS number 941890-51-3 uniquely identifies this compound in chemical databases worldwide, ensuring its precise identification and reference in scientific literature.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and cyclization processes. The presence of the benzothiazole ring system, a heterocyclic structure containing sulfur and nitrogen atoms, imparts unique electronic properties to the molecule. This structure is particularly valuable in drug design due to its ability to interact with various biological targets, such as enzymes and receptors.

The piperidine moiety within the molecule contributes to its pharmacokinetic profile by enhancing solubility and bioavailability. Piperidine derivatives are well-known for their role in modulating drug-receptor interactions, making them valuable in medicinal chemistry. The dicarboxylate group at the benzene ring further enhances the compound's versatility, allowing for potential applications in polymer chemistry and material science.

Recent studies have highlighted the antimicrobial and anti-inflammatory properties of this compound. In vitro assays have demonstrated its ability to inhibit bacterial growth and reduce inflammation in cellular models. These findings suggest that CAS No. 941890-51-3 could serve as a lead compound for developing novel therapeutic agents targeting infectious diseases and inflammatory disorders.

Moreover, computational studies using molecular docking techniques have revealed that this compound exhibits strong binding affinity to several protein targets, including kinases and proteases. Such interactions are critical for understanding its mechanism of action and optimizing its therapeutic potential.

In terms of synthesis optimization, researchers have explored green chemistry approaches to minimize environmental impact. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product purity. These advancements underscore the commitment to sustainable practices in modern chemical research.

The structural integrity of CAS No. 941890-51-3 is further enhanced by its rigid framework, which facilitates selective binding to specific biological targets. This property is particularly advantageous in designing drugs with high specificity and reduced off-target effects.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new insights into the therapeutic applications of this compound. Its unique combination of structural features positions it as a promising candidate for drug development programs targeting a wide range of diseases.